Cas no 1220017-71-9 (N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride)

• Product Name: N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride
• CAS No: 1220017-71-9
• MF: C₁₁H₂₅Cl₂N₃O
• MW: 286.24170088768
• CID: 1079236
• PubChem ID: 53410789
• Update Time: 2025-05-26

N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[3-(Dimethylamino)propyl]-4-piperidinecarboxamide dihydrochloride
• AKOS015844853
• N-(3-(Dimethylamino)propyl)piperidine-4-carboxamide dihydrochloride
• N-[3-(dimethylamino)propyl]piperidine-4-carboxamide;dihydrochloride
• N-(3-(Dimethylamino)propyl)piperidine-4-carboxamidedihydrochloride
• 1220017-71-9
• N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride

• MDL： MFCD13562681
• Inchi： 1S/C11H23N3O.2ClH/c1-14(2)9-3-6-13-11(15)10-4-7-12-8-5-10;;/h10,12H,3-9H2,1-2H3,(H,13,15);2*1H
• InChI Key： DSKHKVDDBFYIAQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CCNCC1)NCCCN(C)C

Computed Properties

• Exact Mass: 285.1374678g/mol
• Monoisotopic Mass: 285.1374678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Additional information on N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride

N-3-(Dimethylamino)propyl-4-piperidinecarboxamide Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1220017-71-9, commonly referred to as N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride, is a highly specialized chemical entity with significant applications in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into its chemical structure, synthesis, pharmacological activities, and recent advancements in its research and development.

N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride is a derivative of piperidine, a six-membered saturated heterocyclic amine. The molecule incorporates a dimethylamino group attached to a propyl chain, which is further linked to the piperidine ring via a carboxamide functional group. The presence of the dihydrochloride counterion suggests that this compound exists in its hydrochloride salt form, which is often preferred for stability and solubility in pharmaceutical formulations.

Recent studies have highlighted the importance of N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride in drug discovery, particularly in the development of novel therapeutics targeting central nervous system disorders. The compound's ability to modulate specific neurotransmitter systems has been extensively investigated, with promising results in preclinical models of anxiety and depression. Researchers have also explored its potential as a neuroprotective agent, given its ability to scavenge reactive oxygen species and reduce oxidative stress.

The synthesis of N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride involves a multi-step process that typically begins with the preparation of the piperidine derivative. Key steps include nucleophilic substitution reactions, amide bond formation, and subsequent acid-mediated protonation to yield the dihydrochloride salt. Optimization of reaction conditions has been a focus area for chemists aiming to enhance yield and purity while minimizing environmental impact.

In terms of pharmacokinetics, N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride exhibits favorable absorption profiles in preclinical models. Its bioavailability is influenced by factors such as formulation type and administration route. Recent research has explored the use of nanotechnology-based delivery systems to improve its solubility and targeted delivery to specific tissues, thereby enhancing therapeutic efficacy while reducing systemic side effects.

The safety profile of N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride has been evaluated through acute and chronic toxicity studies. These studies have demonstrated that the compound possesses a relatively low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further long-term studies are required to fully characterize its safety in humans.

Looking ahead, the development of N-3-(Dimethylamino)propyl-4-piperidinecarboxamide dihydrochloride into clinical trials represents a promising step toward addressing unmet medical needs. Its versatility as both a therapeutic agent and a research tool underscores its importance in contemporary chemical biology. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make significant contributions to the field of drug discovery.